Amyl salicylate

• CAS No.: 2050-08-0
• Product Name: Amyl salicylate
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: pentyl 2-hydroxybenzoate
• Standard InChI: InChI=1S/C12H16O3/c1-2-3-6-9-15-12(14)10-7-4-5-8-11(10)13/h4-5,7-8,13H,2-3,6,9H2,1H3
• Standard InChIKey: RANVDUNFZBMTBK-UHFFFAOYSA-N
• SMILES: CCCCCOC(=O)C1=CC=CC=C1O
• Canonical SMILES: CCCCCOC(=O)C1=CC=CC=C1O
• Appearance: Solid powder
• Boiling Point: 270.0 °C
• Physical Description: Liquid
• Description: Amyl salicylate belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Amyl salicylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Amyl salicylate has been primarily detected in saliva. Within the cell, amyl salicylate is primarily located in the membrane (predicted from logP). Amyl salicylate has a sweet, azalea, and chocolate taste.; Amyl salicylate is a benzoate ester.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amyl salicylate; AI3-00334; AI3 00334; AI300334
• Reference: 1: Vecchiato M, Gregoris E, Barbaro E, Barbante C, Piazza R, Gambaro A. Fragrances in the seawater of Terra Nova Bay, Antarctica. Sci Total Environ. 2017 Sep 1;593-594:375-379. doi: 10.1016/j.scitotenv.2017.03.197. Epub 2017 Mar 27. PubMed PMID: 28351805.; 2: Vecchiato M, Cremonese S, Gregoris E, Barbaro E, Gambaro A, Barbante C. Fragrances as new contaminants in the Venice lagoon. Sci Total Environ. 2016 Oct 1;566-567:1362-1367. doi: 10.1016/j.scitotenv.2016.05.198. Epub 2016 Jun 4. PubMed PMID: 27267717.; 3: Schnuch A, Uter W, Geier J, Lessmann H, Frosch PJ. Sensitization to 26 fragrances to be labelled according to current European regulation. Results of the IVDK and review of the literature. Contact Dermatitis. 2007 Jul;57(1):1-10. Review. PubMed PMID: 17577350.; 4: Villa C, Gambaro R, Mariani E, Dorato S. High-performance liquid chromatographic method for the simultaneous determination of 24 fragrance allergens to study scented products. J Pharm Biomed Anal. 2007 Jul 27;44(3):755-62. Epub 2007 Mar 27. PubMed PMID: 17475438.; 5: Barry PH, Chiu P, Lynch JW. An analysis of odorant-induced currents in on-cell patches on mammalian olfactory receptor neurons. Ann N Y Acad Sci. 1998 Nov 30;855:208-11. PubMed PMID: 9929607.; 6: Kadono M, Kubo K, Miyazaki H, Tojyo N, Nakagawa S, Miyashita K, Imanishi T, Rytting JH, Mayumi T. Enhanced in vitro percutaneous penetration of salicylate by ion pair formation with alkylamines. Biol Pharm Bull. 1998 Jun;21(6):599-603. PubMed PMID: 9657045.; 7: Frosch PJ, Pilz B, Andersen KE, Burrows D, Camarasa JG, Dooms-Goossens A, Ducombs G, Fuchs T, Hannuksela M, Lachapelle JM, et al. Patch testing with fragrances: results of a multicenter study of the European Environmental and Contact Dermatitis Research Group with 48 frequently used constituents of perfumes. Contact Dermatitis. 1995 Nov;33(5):333-42. PubMed PMID: 8565489.; 8: Gray CM, Skinner JE. Field potential response changes in the rabbit olfactory bulb accompany behavioral habituation during the repeated presentation of unreinforced odors. Exp Brain Res. 1988;73(1):189-97. PubMed PMID: 3208856.; 9: Hajratwala BR, Hennig AJ. Influence of sunscreening agents on color stability of tablets coated with certified dyes III: FD&C Yellow No. 6. J Pharm Sci. 1977 Jan;66(1):107-9. PubMed PMID: 833722.; 10: Guttman R. STABILIZATION OF SPIDER CRAB NERVE MEMBRANES BY ALKALINE EARTHS, AS MANIFESTED IN RESTING POTENTIAL MEASUREMENTS. J Gen Physiol. 1940 Jan 20;23(3):343-64. PubMed PMID: 19873160; PubMed Central PMCID: PMC2237927.
• PubChem Compound: 16299
• Last Modified: Nov 11 2021